2-[(8-bromo-5-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]-N-cyclopropylacetamide

Specification

• Molecular Formula: C15H14BrN5OS
• Molecular Weight: 392.3 g/mol
• IUPAC Name: 2-[(8-bromo-5-methyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]-N-cyclopropylacetamide
• Standard InChI: InChI=1S/C15H14BrN5OS/c1-21-11-5-2-8(16)6-10(11)13-14(21)18-15(20-19-13)23-7-12(22)17-9-3-4-9/h2,5-6,9H,3-4,7H2,1H3,(H,17,22)
• Standard InChI Key: UCGZMMSFWXSQIN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C3=C1N=C(N=N3)SCC(=O)NC4CC4

Introduction

The compound 2-[(8-bromo-5-methyl-5H-triazino[5,6-b]indol-3-yl)sulfanyl]-N-cyclopropylacetamide is a complex organic molecule that belongs to the triazinoindole derivatives. This compound features a bromine atom, a triazinoindole core, and a cyclopropyl group attached to the acetamide moiety. Despite the lack of specific information on this exact compound in the search results, we can infer its properties and potential applications based on similar compounds.

Synthesis and Chemical Reactions

The synthesis of such compounds typically involves multiple steps, including the formation of the triazinoindole core and the attachment of the bromine and cyclopropyl groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride.

Potential By-Products and Derivatives

• Sulfoxides and Sulfones: May form during oxidation reactions.

• Debrominated Derivatives: Possible during reduction reactions.

Biological Activity and Potential Applications

Compounds with similar structures often exhibit biological activity by interacting with enzymes and receptors. These interactions can modulate the activity of kinases and G-protein coupled receptors, suggesting potential therapeutic uses.